Streptonigrin
Streptonigrin
Streptonigrin is an aminoquinone antineoplastic antibiotic isolated from the bacterium Streptomyces flocculus. Streptonigrin complexes with DNA and topoisomerase II, resulting in DNA cleavage and inhibition of DNA replication and RNA synthesis. This agent also acts as a reverse transcriptase inhibitor and causes free radical-mediated cellular damage. (NCI04)
Streptonigrin is complex cytotoxic antibiotic obtained from Streptomyces flocculus or S. rufochronmogenus. It is used in advanced carcinoma and causes leukopenia. It has a role as an antimicrobial agent and an antineoplastic agent. It is a quinolone and a member of pyridines.
Complex cytotoxic antibiotic obtained from Streptomyces flocculus or S. rufochronmogenus. It is used in advanced carcinoma and causes leukopenia.
Streptonigrin is complex cytotoxic antibiotic obtained from Streptomyces flocculus or S. rufochronmogenus. It is used in advanced carcinoma and causes leukopenia. It has a role as an antimicrobial agent and an antineoplastic agent. It is a quinolone and a member of pyridines.
Complex cytotoxic antibiotic obtained from Streptomyces flocculus or S. rufochronmogenus. It is used in advanced carcinoma and causes leukopenia.
Brand Name:
Vulcanchem
CAS No.:
3930-19-6
VCID:
VC0015502
InChI:
InChI=1S/C25H22N4O8/c1-9-14(10-6-8-13(35-2)23(36-3)20(10)30)15(26)19(29-17(9)25(33)34)12-7-5-11-18(28-12)22(32)16(27)24(37-4)21(11)31/h5-8,30H,26-27H2,1-4H3,(H,33,34)
SMILES:
CC1=C(C(=C(N=C1C(=O)O)C2=NC3=C(C=C2)C(=O)C(=C(C3=O)N)OC)N)C4=C(C(=C(C=C4)OC)OC)O
Molecular Formula:
C25H22N4O8
Molecular Weight:
506.5 g/mol
Streptonigrin
CAS No.: 3930-19-6
Reference Standards
VCID: VC0015502
Molecular Formula: C25H22N4O8
Molecular Weight: 506.5 g/mol
CAS No. | 3930-19-6 |
---|---|
Product Name | Streptonigrin |
Molecular Formula | C25H22N4O8 |
Molecular Weight | 506.5 g/mol |
IUPAC Name | 5-amino-6-(7-amino-6-methoxy-5,8-dioxoquinolin-2-yl)-4-(2-hydroxy-3,4-dimethoxyphenyl)-3-methylpyridine-2-carboxylic acid |
Standard InChI | InChI=1S/C25H22N4O8/c1-9-14(10-6-8-13(35-2)23(36-3)20(10)30)15(26)19(29-17(9)25(33)34)12-7-5-11-18(28-12)22(32)16(27)24(37-4)21(11)31/h5-8,30H,26-27H2,1-4H3,(H,33,34) |
Standard InChIKey | PVYJZLYGTZKPJE-UHFFFAOYSA-N |
SMILES | CC1=C(C(=C(N=C1C(=O)O)C2=NC3=C(C=C2)C(=O)C(=C(C3=O)N)OC)N)C4=C(C(=C(C=C4)OC)OC)O |
Canonical SMILES | CC1=C(C(=C(N=C1C(=O)O)C2=NC3=C(C=C2)C(=O)C(=C(C3=O)N)OC)N)C4=C(C(=C(C=C4)OC)OC)O |
Appearance | Brown black solid |
Description | Streptonigrin is an aminoquinone antineoplastic antibiotic isolated from the bacterium Streptomyces flocculus. Streptonigrin complexes with DNA and topoisomerase II, resulting in DNA cleavage and inhibition of DNA replication and RNA synthesis. This agent also acts as a reverse transcriptase inhibitor and causes free radical-mediated cellular damage. (NCI04) Streptonigrin is complex cytotoxic antibiotic obtained from Streptomyces flocculus or S. rufochronmogenus. It is used in advanced carcinoma and causes leukopenia. It has a role as an antimicrobial agent and an antineoplastic agent. It is a quinolone and a member of pyridines. Complex cytotoxic antibiotic obtained from Streptomyces flocculus or S. rufochronmogenus. It is used in advanced carcinoma and causes leukopenia. |
Solubility | 74.9 [ug/mL] |
Synonyms | Brunemycin Bruneomycin Nigrin NSC 45383 NSC-45383 NSC45383 Rufocromomycin Streptonigrin |
Reference | Targeting NAD(P)H:quinone oxidoreductase (NQO1) in pancreatic cancer. Lewis A.M. Mol. Carcinogen. 2005, 43, 215.Enhanced cytotoxicity of bioreductive antitumor agents with dimethyl fumarate in human glioblastoma cells. Gu B. & DeAngelis L.M. Anticancer Drugs 2005, 16, 167.The effect of metal ions on the electrochemistry of the antitumor antibiotic streptonigrin. Anderberg P.I. J. Inorg. Biochem. 2004, 98, 720. |
PubChem Compound | 5298 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume